Cas no 102575-02-0 (Ethyl 2-bromohex-2-enoate)
Ethyl 2-bromohex-2-enoate structure
Product Name:Ethyl 2-bromohex-2-enoate
CAS No:102575-02-0
MF:C8H13BrO2
MW:221.091622114182
CID:1134229
PubChem ID:11127835
Update Time:2025-04-20
Ethyl 2-bromohex-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromohex-2-enoate
- 2-Hexenoic acid,2-bromo-,ethyl ester,(2Z);
- 2-Hexenoic acid, 2-bromo-, ethyl ester, (2Z)-
- SCHEMBL409983
- Ethyl (Z)-2-bromohex-2-enoate
- (Z)-2-bromo-hex-2-enoic acid ethyl ester
- ethyl (2Z)-2-bromo-2-hexenoate
- 102575-02-0
-
- Inchi: 1S/C8H13BrO2/c1-3-5-6-7(9)8(10)11-4-2/h6H,3-5H2,1-2H3/b7-6-
- InChI Key: QRKWZSWILJXLJU-SREVYHEPSA-N
- SMILES: Br/C(/C(=O)OCC)=C\CCC
Computed Properties
- Exact Mass: 220.01000
- Monoisotopic Mass: 220.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.62840
Ethyl 2-bromohex-2-enoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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